Cas no 832151-05-0 (Thiazolo[3,2-b][1,2,4]triazole, 2-(2-bromophenyl)-6-(4-nitrophenyl)-)

• Product name: Thiazolo[3,2-b][1,2,4]triazole, 2-(2-bromophenyl)-6-(4-nitrophenyl)-
• CAS No: 832151-05-0
• MF: C₁₆H₉N₄O₂SBr
• MW: 401.23726
• CID: 675838
• PubChem ID: 71415966

Thiazolo[3,2-b][1,2,4]triazole, 2-(2-bromophenyl)-6-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazolo[3,2-b][1,2,4]triazole, 2-(2-bromophenyl)-6-(4-nitrophenyl)-
• 2-(2-bromophenyl)-6-(4-nitrophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazole
• 832151-05-0
• 2-(2-Bromophenyl)-6-(4-nitrophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazole
• DTXSID60835370

• Inchi： InChI=1S/C16H9BrN4O2S/c17-13-4-2-1-3-12(13)15-18-16-20(19-15)14(9-24-16)10-5-7-11(8-6-10)21(22)23/h1-9H
• InChI Key： JRTFREIFIXRBGY-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C2=NN3C(=CSC3=N2)C4=CC=C(C=C4)[N+](=O)[O-])Br

Computed Properties

• Exact Mass: 399.96296g/mol
• Monoisotopic Mass: 399.96296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 104Ų